N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C10H13N3OS/c1-2-9(14)11-4-3-8-7-13-5-6-15-10(13)12-8/h2,7H,1,3-6H2,(H,11,14)
• InChI Key: NOECTTNUAABTII-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC1=CN2CCSC2=N1
• Molecular Formula: C10H13N3OS
• Molecular Weight: 223.30 g/mol

Description

N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide, also known as DIPT, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. DIPT is a member of the thiazole family of compounds and is synthesized through a multi-step process involving several chemical reactions.

Mechanism of Action

The mechanism of action of N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide is not fully understood, but it is believed to involve the modulation of certain signaling pathways in cells. N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide has been shown to interact with various proteins and enzymes, including histone deacetylases, which play a critical role in the regulation of gene expression. Additionally, N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide has been shown to modulate the activity of certain neurotransmitter receptors, including the GABA(A) receptor, which is involved in the regulation of anxiety and other behaviors.
Biochemical and Physiological Effects:
N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of neurotransmitter receptor activity. Additionally, N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide in lab experiments is its potent antitumor activity, which makes it a promising candidate for the development of novel anticancer agents. Additionally, N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide has been shown to exhibit a range of other pharmacological properties, including anti-inflammatory and antioxidant effects, making it a versatile compound for use in various fields. However, one of the limitations of using N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide in lab experiments is its relatively complex synthesis method, which may limit its availability and accessibility to researchers.

Future Directions

There are several future directions for research on N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide, including the development of novel derivatives with improved pharmacological properties, the elucidation of its mechanism of action, and the exploration of its potential applications in various fields, including drug discovery and neuroscience. Additionally, further studies are needed to investigate the safety and toxicity of N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide, as well as its potential side effects in humans. Overall, the potential applications of N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide make it a promising candidate for further research and development in various fields.

Synthesis Methods

The synthesis of N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide involves several steps, including the condensation of 2-aminothiazole with ethyl acrylate to form a key intermediate, which is then reacted with 2,3-dihydroimidazole to yield N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide. The final product is purified through column chromatography and characterized using various analytical techniques, including NMR, IR, and mass spectrometry.

Scientific Research Applications

N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, making it a promising candidate for the development of novel anticancer agents. In drug discovery, N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide has been used as a scaffold for the design and synthesis of new compounds with improved pharmacological properties. In neuroscience, N-[2-(2,3-Dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]prop-2-enamide has been shown to modulate the activity of certain neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders.